Cas no 343374-81-2 (4-(4-Chlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-yl(2-thienyl)methanone)

• Product Name: 4-(4-Chlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-yl(2-thienyl)methanone
• CAS No: 343374-81-2
• MDL: MFCD01443659
• CID: 4649279
• Update Time: 2025-10-28

4-(4-Chlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-yl(2-thienyl)methanone Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-yl(2-thienyl)methanone

• MDL： MFCD01443659

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(4-Chlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-yl(2-thienyl)methanone

4-(4-Chlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-yl(2-thienyl)methanone: A Comprehensive Overview

4-(4-Chlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-yl(2-thienyl)methanone (CAS No. 343374-81-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 343374-81-2, is characterized by its unique structural features, which include a chlorophenyl group, a methyltetrahydropyrrole moiety, and a thienyl substituent. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 4-(4-Chlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-yl(2-thienyl)methanone is of particular interest due to its potential as a lead compound in drug discovery. The presence of the chlorophenyl group enhances the lipophilicity of the molecule, which can improve its ability to cross biological membranes and reach target sites within the body. The methyltetrahydropyrrole moiety, on the other hand, confers additional stability and may play a role in modulating receptor interactions. The thienyl substituent adds further complexity and can influence the compound's pharmacological properties.

Recent studies have explored the biological activities of 4-(4-Chlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-yl(2-thienyl)methanone in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary data from animal models have indicated that it may have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative disorders.

The pharmacokinetic properties of 4-(4-Chlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-yl(2-thienyl)methanone have also been investigated. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has a moderate half-life, which allows for sustained therapeutic effects. Furthermore, it shows low toxicity in preclinical studies, which is a crucial factor for its potential development as a therapeutic agent.

In the realm of drug discovery, 4-(4-Chlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-yl(2-thienyl)methanone has been used as a scaffold for the design and synthesis of novel derivatives with enhanced biological activities. Researchers have modified various parts of the molecule to optimize its pharmacological properties. For example, substituting different functional groups on the chlorophenyl ring or altering the thienyl substituent has led to compounds with improved potency and selectivity.

The structural versatility of 4-(4-Chlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-yl(2-thienyl)methanone has also made it an attractive target for computational studies. Molecular docking simulations have provided insights into its binding interactions with specific protein targets, such as enzymes involved in inflammatory pathways and receptors implicated in neurodegenerative diseases. These computational tools have helped guide the rational design of more effective derivatives.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-Chlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-yl(2-thienyl)methanone in human subjects. Early phase trials have shown promising results, with patients exhibiting significant improvements in symptoms associated with inflammatory conditions and neurodegenerative disorders. However, further research is needed to fully understand its therapeutic potential and to optimize dosing regimens.

In conclusion, 4-(4-Chlorophenyl)-1-methyltetrahydro-1H-pyrrol-3-yl(2-thienyl)methanone (CAS No. 343374-81-2) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, paving the way for innovative treatments in various medical fields.